N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]propanamide

• IUPAC Name: N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]propanamide
• InChI: InChI=1S/C16H13ClN2O2/c1-2-15(20)18-13-9-10(7-8-11(13)17)16-19-12-5-3-4-6-14(12)21-16/h3-9H,2H2,1H3,(H,18,20)
• InChI Key: BXMRSNOKOAGQHC-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=C(C=CC(=C1)C2=NC3=CC=CC=C3O2)Cl
• Molecular Formula: C16H13ClN2O2
• Molecular Weight: 300.74 g/mol

Description

N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]propanamide, commonly known as BZP, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. BZP is a member of the phenylpiperazine class of compounds and has been shown to have a range of biochemical and physiological effects. In

Scientific Research Applications

BZP has been shown to have a range of potential applications in scientific research. One area of interest is in the study of the central nervous system, where BZP has been shown to have an effect on dopamine and serotonin neurotransmitter systems. BZP has also been studied for its potential use in the treatment of anxiety and depression.

Mechanism of Action

The mechanism of action of BZP is not fully understood, but it is believed to act as a dopamine and serotonin reuptake inhibitor. This results in increased levels of these neurotransmitters in the brain, which can lead to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
BZP has been shown to have a range of biochemical and physiological effects, including increased heart rate and blood pressure, pupil dilation, and increased body temperature. BZP has also been shown to have an effect on the release of hormones such as cortisol and prolactin.

Advantages and Limitations for Lab Experiments

One advantage of using BZP in lab experiments is its ability to selectively target dopamine and serotonin neurotransmitter systems. This allows for more specific research into the effects of these neurotransmitters on the brain and body. However, one limitation of using BZP is its potential for toxicity and side effects, which must be carefully monitored in any research involving this compound.

Future Directions

There are many potential future directions for research involving BZP. One area of interest is in the study of the effects of BZP on the immune system, where it has been shown to have an effect on the production of cytokines. Another area of interest is in the development of new drugs based on the structure of BZP, which could have a range of potential therapeutic applications.
Conclusion:
In conclusion, BZP is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. BZP has a range of biochemical and physiological effects and has been shown to have potential applications in the study of the central nervous system, as well as in the treatment of anxiety and depression. While there are limitations to using BZP in lab experiments, there are many potential future directions for research involving this compound.

Synthesis Methods

BZP can be synthesized using a variety of methods, including the reaction of 2-chlorobenzonitrile with 2-aminobenzoic acid followed by the addition of propionyl chloride. This reaction results in the formation of BZP, which can be purified using column chromatography.